Cas no 2228908-17-4 (tert-butyl N-{4-hydroxy-2-(1-hydroxycyclopropyl)methylphenyl}carbamate)

Tert-butyl N-{4-hydroxy-2-(1-hydroxycyclopropyl)methylphenyl}carbamate is a specialized carbamate derivative featuring a cyclopropanol-substituted phenol core. Its unique structure, combining a tert-butyl carbamate group with a hydroxylated cyclopropyl moiety, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The compound’s sterically hindered tert-butyl group enhances stability, while the phenolic and cyclopropanol functionalities offer versatile reactivity for further derivatization. This product is particularly useful in the development of bioactive molecules, where its structural motifs can contribute to targeted binding or metabolic resistance. High purity and well-defined reactivity ensure consistent performance in complex synthetic pathways.
tert-butyl N-{4-hydroxy-2-(1-hydroxycyclopropyl)methylphenyl}carbamate structure
2228908-17-4 structure
Product Name:tert-butyl N-{4-hydroxy-2-(1-hydroxycyclopropyl)methylphenyl}carbamate
CAS No:2228908-17-4
MF:C15H21NO4
MW:279.33154463768
CID:5853274
PubChem ID:165712790
Update Time:2025-07-01

tert-butyl N-{4-hydroxy-2-(1-hydroxycyclopropyl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{4-hydroxy-2-(1-hydroxycyclopropyl)methylphenyl}carbamate
    • EN300-1875448
    • tert-butyl N-{4-hydroxy-2-[(1-hydroxycyclopropyl)methyl]phenyl}carbamate
    • 2228908-17-4
    • Inchi: 1S/C15H21NO4/c1-14(2,3)20-13(18)16-12-5-4-11(17)8-10(12)9-15(19)6-7-15/h4-5,8,17,19H,6-7,9H2,1-3H3,(H,16,18)
    • InChI Key: VEJDSYIGSQMZAS-UHFFFAOYSA-N
    • SMILES: OC1(CC2C=C(C=CC=2NC(=O)OC(C)(C)C)O)CC1

Computed Properties

  • Exact Mass: 279.14705815g/mol
  • Monoisotopic Mass: 279.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 78.8Ų

tert-butyl N-{4-hydroxy-2-(1-hydroxycyclopropyl)methylphenyl}carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1875448-1.0g
tert-butyl N-{4-hydroxy-2-[(1-hydroxycyclopropyl)methyl]phenyl}carbamate
2228908-17-4
1g
$0.0 2023-06-01
Enamine
EN300-1875448-0.05g
tert-butyl N-{4-hydroxy-2-[(1-hydroxycyclopropyl)methyl]phenyl}carbamate
2228908-17-4
0.05g
$1129.0 2023-09-18
Enamine
EN300-1875448-0.1g
tert-butyl N-{4-hydroxy-2-[(1-hydroxycyclopropyl)methyl]phenyl}carbamate
2228908-17-4
0.1g
$1183.0 2023-09-18
Enamine
EN300-1875448-0.25g
tert-butyl N-{4-hydroxy-2-[(1-hydroxycyclopropyl)methyl]phenyl}carbamate
2228908-17-4
0.25g
$1235.0 2023-09-18
Enamine
EN300-1875448-0.5g
tert-butyl N-{4-hydroxy-2-[(1-hydroxycyclopropyl)methyl]phenyl}carbamate
2228908-17-4
0.5g
$1289.0 2023-09-18
Enamine
EN300-1875448-1g
tert-butyl N-{4-hydroxy-2-[(1-hydroxycyclopropyl)methyl]phenyl}carbamate
2228908-17-4
1g
$1343.0 2023-09-18
Enamine
EN300-1875448-2.5g
tert-butyl N-{4-hydroxy-2-[(1-hydroxycyclopropyl)methyl]phenyl}carbamate
2228908-17-4
2.5g
$2631.0 2023-09-18
Enamine
EN300-1875448-5g
tert-butyl N-{4-hydroxy-2-[(1-hydroxycyclopropyl)methyl]phenyl}carbamate
2228908-17-4
5g
$3894.0 2023-09-18
Enamine
EN300-1875448-10g
tert-butyl N-{4-hydroxy-2-[(1-hydroxycyclopropyl)methyl]phenyl}carbamate
2228908-17-4
10g
$5774.0 2023-09-18

Additional information on tert-butyl N-{4-hydroxy-2-(1-hydroxycyclopropyl)methylphenyl}carbamate

Professional Introduction to Tert-butyl N-{4-hydroxy-2-(1-hydroxycyclopropyl)methylphenyl}carbamate (CAS No. 2228908-17-4)

Tert-butyl N-{4-hydroxy-2-(1-hydroxycyclopropyl)methylphenyl}carbamate, with the CAS number 2228908-17-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their ability to act as intermediates in the synthesis of various pharmacologically active agents.

The molecular structure of tert-butyl N-{4-hydroxy-2-(1-hydroxycyclopropyl)methylphenyl}carbamate incorporates several key functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a tert-butyl group provides steric hindrance, which can influence the reactivity and selectivity of the compound in synthetic pathways. Additionally, the hydroxyl groups and the cyclopropyl moiety introduce hydrophilic and lipophilic characteristics, respectively, making this compound a promising candidate for further exploration in drug design.

In recent years, there has been growing interest in the development of novel carbamate-based compounds for their potential therapeutic applications. Carbamates have been extensively studied for their roles as intermediates in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs), anticonvulsants, and even certain types of antiviral agents. The specific arrangement of functional groups in tert-butyl N-{4-hydroxy-2-(1-hydroxycyclopropyl)methylphenyl}carbamate suggests that it may exhibit similar pharmacological properties or serve as a precursor for more complex molecules with enhanced biological activity.

One of the most compelling aspects of this compound is its structural complexity, which allows for diverse modifications and derivatization. Researchers have been exploring various synthetic strategies to modify the carbamate core, aiming to optimize its pharmacokinetic and pharmacodynamic profiles. For instance, the introduction of additional substituents at the aromatic ring or the hydroxymethyl group could lead to novel derivatives with improved solubility, bioavailability, or target specificity.

The cyclopropyl group in particular has been a focus of interest due to its ability to influence both the electronic and steric properties of the molecule. Cyclopropane-containing compounds are known for their unique reactivity and have been incorporated into various drug candidates due to their potential to enhance metabolic stability and binding affinity. In the context of tert-butyl N-{4-hydroxy-2-(1-hydroxycyclopropyl)methylphenyl}carbamate, this moiety may play a crucial role in modulating its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of complex molecules like this one with greater accuracy. These tools have been instrumental in identifying potential lead compounds and optimizing their structures for better efficacy. By leveraging these technologies, scientists are able to design experiments that efficiently explore the synthetic space around tert-butyl N-{4-hydroxy-2-(1-hydroxycyclopropyl)methylphenyl}carbamate, leading to faster discovery pipelines.

The hydroxyl groups present in this compound also present opportunities for further functionalization. Hydroxymethyl derivatives are particularly interesting because they can be easily converted into other functional groups such as esters or ethers, which can alter the physicochemical properties of the molecule. This flexibility makes tert-butyl N-{4-hydroxy-2-(1-hydroxycyclopropyl)methylphenyl}carbamate a valuable scaffold for medicinal chemists seeking to develop new therapeutic agents.

In conclusion, tert-butyl N-{4-hydroxy-2-(1-hydroxycyclopropyl)methylphenyl}carbamate (CAS No. 2228908-17-4) represents a promising compound with a rich structural framework that offers numerous possibilities for further exploration. Its unique combination of functional groups positions it as a key intermediate in the development of novel pharmaceuticals. As research continues to uncover new synthetic methodologies and computational tools, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.